Cas no 77477-61-3 (1,3,4-Thiadiazole, 2-heptyl-5-[4-(hexyloxy)phenyl]-)

• Product Name: 1,3,4-Thiadiazole, 2-heptyl-5-[4-(hexyloxy)phenyl]-
• CAS No: 77477-61-3
• MF: C₂₁H₃₂N₂OS
• MW: 360.556584358215
• CID: 1785178
• Update Time: 2024-11-27

1,3,4-Thiadiazole, 2-heptyl-5-[4-(hexyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2-heptyl-5-[4-(hexyloxy)phenyl]-

• Inchi： 1S/C21H32N2OS/c1-3-5-7-9-10-12-20-22-23-21(25-20)18-13-15-19(16-14-18)24-17-11-8-6-4-2/h13-16H,3-12,17H2,1-2H3
• InChI Key： HFNCGUKZTFYWFC-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=C(OCCCCCC)C=C2)=NN=C1CCCCCCC

Computed Properties

• Exact Mass: 360.22376

Experimental Properties

• Density: 1.022±0.06 g/cm3(Predicted)
• Melting Point: 82 °C(Solv: ethanol (64-17-5))
• Boiling Point: 485.1±47.0 °C(Predicted)
• PSA: 35.01
• pka: 0.61±0.10(Predicted)